Cas no 103301-71-9 (5,8,14,17-Eicosatetraenoicacid, 10,11,12-trihydroxy- (9CI))

• Product Name: 5,8,14,17-Eicosatetraenoicacid, 10,11,12-trihydroxy- (9CI)
• CAS No: 103301-71-9
• MF: C₂₀H₃₂O₅
• MW: 352.465086936951
• CID: 176935
• PubChem ID: 6439933
• Update Time: 2025-04-19

5,8,14,17-Eicosatetraenoicacid, 10,11,12-trihydroxy- (9CI) Chemical and Physical Properties

Names and Identifiers

• 5,8,14,17-Eicosatetraenoicacid, 10,11,12-trihydroxy- (9CI)
• trioxilin B4
• (5E,8E,14E,17E)-10,11,12-trihydroxyicosa-5,8,14,17-tetraenoic acid
• 10,11,12-Trihydroxyeicosa-5,8,14,17-tetraenoic acid
• 5,8,14,17-Eicosatetraenoic acid, 10,11,12-trihydroxy-
• 10,11,12-T-5,8,14,17-Heta
• 98004-40-1
• Hatching factor, balanus balanoides
• 10,11,12-Trihydroxy-5,8,14,17-eicosatetraenoic acid
• 103301-71-9

• Inchi： 1S/C20H32O5/c1-2-3-4-5-8-11-14-17(21)20(25)18(22)15-12-9-6-7-10-13-16-19(23)24/h3-4,6-8,11-12,15,17-18,20-22,25H,2,5,9-10,13-14,16H2,1H3,(H,23,24)/b4-3+,7-6+,11-8+,15-12+
• InChI Key： ZFEDJGVEKTWFMY-AHOXBEKVSA-N
• SMILES： OC(C(/C=C/C/C=C/CCCC(=O)O)O)C(C/C=C/C/C=C/CC)O

Computed Properties

• Exact Mass: 352.224974
• Monoisotopic Mass: 352.224974
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 14
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98
• XLogP3: 2.6

Experimental Properties

• Density: 1.096
• Boiling Point: 556°Cat760mmHg
• Flash Point: 304.1°C
• Refractive Index: 1.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Hydroxyeicosatetraenoic acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Eicosanoids Hydroxyeicosatetraenoic acids